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Compound of Interest

Compound Name: Dibromomaleimide-C5-COOH

Cat. No.: B6358058 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for Dibromomaleimide-
C5-COOH, a bifunctional linker commonly utilized in the development of antibody-drug

conjugates (ADCs). Due to its inherent reactivity and potential hazards, strict adherence to

safety protocols is imperative to ensure the well-being of laboratory personnel and the integrity

of experimental outcomes.

Hazard Identification and Classification
Dibromomaleimide-C5-COOH is classified as a hazardous substance. The primary hazards

associated with this compound are skin corrosion/irritation, serious eye damage, and

respiratory tract irritation.[1] The signal word for this chemical is "Danger".[1]

Hazard Statements:

H315: Causes skin irritation.[1]

H318: Causes serious eye damage.[1]

H335: May cause respiratory irritation.[1]

Physical and Chemical Properties
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A summary of the key physical and chemical properties of Dibromomaleimide-C5-COOH is

presented in the table below.

Property Value Reference

IUPAC Name

6-(3,4-dibromo-2,5-dioxo-2,5-

dihydro-1H-pyrrol-1-

yl)hexanoic acid

[1]

CAS Number 1443214-97-8 [1]

Molecular Formula C10H11Br2NO4 [2]

Molecular Weight 369.01 g/mol [2]

Physical Form Solid [1]

Storage Temperature
2-8°C under an inert

atmosphere
[1]

Safe Handling and Experimental Protocol
Adherence to a strict experimental protocol is crucial when working with Dibromomaleimide-
C5-COOH. The following is a generalized workflow for handling this compound in a laboratory

setting.
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Experimental Workflow for Safe Handling of Dibromomaleimide-C5-COOH

Pre-Experiment

Experiment

Post-Experiment
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A logical workflow for the safe handling of Dibromomaleimide-C5-COOH.
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3.1. Pre-Experiment

Risk Assessment: Before commencing any work, conduct a thorough risk assessment for all

planned procedures. Identify potential hazards and establish appropriate control measures.

Personal Protective Equipment (PPE) Selection: Based on the risk assessment, select and

inspect appropriate PPE. This must include:

Eye Protection: Chemical safety goggles or a face shield.[3]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat and closed-toe shoes.

Fume Hood Preparation: All manipulations of solid Dibromomaleimide-C5-COOH and its

solutions must be performed in a certified chemical fume hood to minimize inhalation

exposure.[4] Ensure the fume hood is functioning correctly and is free of clutter.

3.2. Experiment

Receiving and Inspection: Upon receiving the compound, inspect the container for any

damage.

Weighing:

Perform weighing of the solid compound within the fume hood.

Use a dedicated, clean weighing vessel.

Avoid creating dust.

Solubilization:

Add the solvent to the solid compound slowly and carefully to avoid splashing.

Ensure the chosen solvent is compatible with the compound and the intended reaction.

Reaction Setup:
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Set up the reaction apparatus within the fume hood.

Ensure all glassware is properly secured.

3.3. Post-Experiment

Quenching: If necessary, quench the reaction mixture using appropriate and validated

procedures to neutralize any remaining reactive species.

Decontamination: Decontaminate all surfaces, glassware, and equipment that have come

into contact with Dibromomaleimide-C5-COOH using a suitable decontaminating solution.

Waste Disposal: Dispose of all waste (solid and liquid) in appropriately labeled hazardous

waste containers in accordance with institutional and local regulations.

Documentation: Record all experimental details, including the amounts of substances used,

procedures followed, and any observations in a laboratory notebook.

Potential Reactivity and Decomposition
Dibromomaleimide-C5-COOH contains two key functional groups that dictate its reactivity: the

dibromomaleimide moiety and the carboxylic acid.

Potential Reactivity of Dibromomaleimide-C5-COOH
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Potential reactivity pathways of Dibromomaleimide-C5-COOH.
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Dibromomaleimide Moiety: The maleimide group is highly susceptible to nucleophilic

addition, particularly with thiols (e.g., cysteine residues in proteins), forming stable thioether

bonds. This is the primary reaction utilized for bioconjugation. The bromine substituents can

be displaced by nucleophiles. The maleimide ring can also undergo hydrolysis, especially at

non-neutral pH, leading to ring-opening and loss of conjugation capability.

Carboxylic Acid Moiety: The terminal carboxylic acid can participate in standard carboxyl

group reactions, such as amide bond formation with amines (in the presence of coupling

reagents) or esterification with alcohols.

Emergency Procedures
5.1. First-Aid Measures

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. Seek

immediate medical attention.[3]

Skin Contact: In case of skin contact, immediately wash with plenty of soap and water for at

least 15 minutes. Remove contaminated clothing. Seek immediate medical attention.[3]

Eye Contact: In case of eye contact, immediately rinse with plenty of water for at least 15

minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek

immediate medical attention.[3]

Ingestion: If swallowed, do NOT induce vomiting. Rinse mouth with water. Never give

anything by mouth to an unconscious person. Seek immediate medical attention.[3]

5.2. Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3]

Specific Hazards: Emits toxic fumes under fire conditions, including carbon oxides and

nitrogen oxides.[3]

Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[3]

5.3. Accidental Release Measures
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Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE as

described in Section 3.1. Avoid breathing dust.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.

Methods for Cleaning Up: Sweep up and shovel into a suitable, closed container for

disposal. Avoid generating dust.

Storage and Disposal
Storage: Store in a tightly closed container in a dry and well-ventilated place. Recommended

storage is at 2-8°C under an inert atmosphere.[1][3]

Disposal: Dispose of this material and its container to a licensed hazardous-waste disposal

contractor.

This technical guide is intended to provide a framework for the safe handling of

Dibromomaleimide-C5-COOH. It is not a substitute for a thorough understanding of the

specific procedures and hazards involved in your particular application. Always consult the

most up-to-date Safety Data Sheet (SDS) for this compound and adhere to all institutional and

regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Dibromomaleimide-C5-COOH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6358058#safety-and-handling-precautions-for-
dibromomaleimide-c5-cooh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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